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Compound of Interest

Compound Name: 2-(Aminomethyl)-4-bromophenol

Cat. No.: B1330120 Get Quote

Essential Safety and Handling Guide for 2-
(Aminomethyl)-4-bromophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(Aminomethyl)-4-bromophenol, ensuring the well-being of laboratory personnel and

compliance with safety standards. Adherence to these procedures is vital due to the chemical's

potential health hazards.

Hazard Identification and Personal Protective Equipment
(PPE)
2-(Aminomethyl)-4-bromophenol is classified as a hazardous substance. It is harmful if

swallowed or inhaled, causes skin irritation, and can result in serious eye irritation.[1][2][3]

Some findings suggest it may also cause allergic skin reactions, is suspected of causing

genetic defects, and may lead to organ damage after prolonged or repeated exposure.

Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2-(Aminomethyl)-4-bromophenol
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PPE Category Specification Purpose

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields,

chemical safety goggles, or a

full-face shield.[4][5]

To protect eyes from splashes

and airborne particles.

Skin and Body Protection

Nitrile rubber gloves, a fully

buttoned lab coat, long pants,

and closed-toe shoes.[4][6][7]

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area is

required. A NIOSH-approved

respirator is necessary if dust

is generated or ventilation is

inadequate.[4][7]

To prevent inhalation of

harmful dust or vapors.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize risks and prevent

environmental contamination.

Experimental Workflow and Handling Protocol
This protocol outlines the step-by-step procedure for the safe handling of 2-(Aminomethyl)-4-
bromophenol in a laboratory setting.

Preparation:

Ensure a designated work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[8]

Confirm proper functioning of the ventilation system or fume hood.[3]

Assemble all necessary equipment and reagents before handling the chemical.

Donning PPE:
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Put on all required PPE as specified in Table 1 before entering the designated handling

area.

Handling the Chemical:

Handle the solid chemical in a well-ventilated area or under a chemical fume hood to

minimize dust inhalation.[3]

Avoid direct contact with skin, eyes, and clothing.[2]

When weighing or transferring the powder, do so carefully to avoid creating dust.[2][9]

Do not eat, drink, or smoke in the handling area.[2][3][10]

Spill Management:

In case of a spill, avoid generating dust.[7]

Carefully sweep or vacuum the spilled solid.[7]

Collect the spilled material in a sealed, clearly labeled container for hazardous waste

disposal.[7][9]

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[2][3][10]

Clean the work area and any contaminated equipment.

Remove and properly dispose of contaminated PPE.

Disposal Plan
The disposal of 2-(Aminomethyl)-4-bromophenol and its containers must be managed as

hazardous waste.

Waste Collection:
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Collect all waste containing 2-(Aminomethyl)-4-bromophenol in a designated, sealed,

and clearly labeled hazardous waste container.[7]

Do not mix this waste with other chemical waste streams unless instructed to do so by

your institution's environmental health and safety (EHS) office.[7]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous waste.

Dispose of the rinsed containers as directed by your local regulations and institutional

guidelines.

Final Disposal:

All waste must be disposed of through an approved hazardous waste disposal facility in

accordance with local, state, and federal regulations.[2][10]

Safety Workflow Visualization
The following diagram illustrates the logical flow of safety procedures for handling 2-
(Aminomethyl)-4-bromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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